Ethyl 5-(isoxazole-5-carboxamido)-3-methylthiophene-2-carboxylate
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Overview
Description
This compound is a derivative of isoxazole, which is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring . It also contains a carboxamide group, a thiophene ring, and an ester group. These functional groups could potentially give this compound a variety of interesting chemical properties.
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, would include an isoxazole ring attached to a thiophene ring via a carboxamide linkage, with an ester group also attached to the thiophene ring . The exact structure would depend on the positions of these groups on the rings.
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-withdrawing carboxamide and ester groups, as well as the electron-rich thiophene ring . The isoxazole ring might also participate in various reactions.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature, and its solubility would depend on the nature of the solvent .
Scientific Research Applications
Synthesis and Biomimetic Applications
One study describes the synthesis of ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate, a compound structurally related to Ethyl 5-(isoxazole-5-carboxamido)-3-methylthiophene-2-carboxylate. This synthesis is part of efforts towards a biomimetic synthesis of α-cyclopiazonic acid, demonstrating the compound's potential in the synthesis of complex organic molecules (Moorthie, McGarrigle, Stenson, & Aggarwal, 2007).
Antimicrobial Properties
Ethyl 2-amino-4-methylthiazole-5-carboxylate, a similar compound, has been studied for its antimicrobial properties. This research highlights the potential of such compounds in combating bacterial and fungal infections, indicating a possible application for this compound in antimicrobial research (Desai, Bhatt, & Joshi, 2019).
Nucleoside Analogs and Cytostatic Activity
Another study involves the synthesis of nucleoside analogs using compounds like ethyl 3(5)-(bromomethyl)pyrazole-5(3)-carboxylate, which shows significant cytostatic activity against cell cultures. This suggests a potential role for this compound in the development of new anticancer agents (García-López, Herranz, & Alonso, 1979).
Catalysis and Organic Synthesis
Research on Pd-catalyzed C(sp(3))-H bond activation using isoxazole-based compounds, like 5-methylisoxazole-3-carboxamide, reveals potential applications in organic synthesis. This could imply the usefulness of this compound in similar catalytic processes, facilitating the synthesis of complex organic compounds (Pasunooti, Banerjee, Yap, Jiang, & Liu, 2015).
Corrosion Inhibition in Industrial Processes
A study on pyranpyrazole derivatives as corrosion inhibitors for mild steel highlights a potential industrial application. Compounds like this compound could be explored for similar uses in protecting metal surfaces in industrial settings (Dohare, Ansari, Quraishi, & Obot, 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 3-methyl-5-(1,2-oxazole-5-carbonylamino)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c1-3-17-12(16)10-7(2)6-9(19-10)14-11(15)8-4-5-13-18-8/h4-6H,3H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPTXDHFMFFBLMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC=NO2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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